Cas no 868969-93-1 (N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868969-93-1
• MF: C₁₈H₁₃N₇O₃S
• MW: 407.405920743942
• CID: 5842858
• PubChem ID: 16801213
• Update Time: 2025-11-05

N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• SR-01000016336-1
• F1835-0409
• AKOS024612907
• N-(4-nitrophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• SR-01000016336
• 868969-93-1
• N-(4-nitrophenyl)-2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• AB00676350-01
• N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

• Inchi： 1S/C18H13N7O3S/c26-16(20-13-1-3-14(4-2-13)25(27)28)11-29-17-6-5-15-21-22-18(24(15)23-17)12-7-9-19-10-8-12/h1-10H,11H2,(H,20,26)
• InChI Key： FAZNLGFTQDKADJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1=NN2C(C3=CC=NC=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 407.08005848g/mol
• Monoisotopic Mass: 407.08005848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 156Ų

Additional information on N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 868969-93-1)

The compound N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 868969-93-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular proliferation and survival. The unique structural features of this molecule, including the pyridinyl and triazolopyridazine moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. For instance, the compound has shown significant efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a lead candidate for the development of novel anticancer therapies. Additionally, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties, further supporting its therapeutic potential.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(4-nitrophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide represents a promising scaffold for drug development, with its unique chemical structure and potent biological activity. Continued research in this area holds the potential to yield innovative therapeutic solutions for unmet medical needs.